Cas no 1260823-68-4 (1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid)

• Product Name: 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid
• CAS No: 1260823-68-4
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• MDL: MFCD11041481
• CID: 4565567
• PubChem ID: 83412137
• Update Time: 2025-07-18

1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid
• 1-[4-(Trifluoromethyl)phenyl]cyclopentanecarboxylic Acid
• 1-(4-(trifluoromethyl)phenyl)cyclopentanecarboxylic acid
• SY225758
• A926804
• 1-[4-(trifluoromethyl)phenyl]cyclopentane-1-carboxylic acid
• MFCD11041481
• 1260823-68-4
• EN300-374453
• AKOS023128597
• AB90980
• AC3504
• 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylicacid
• ANTNDLKRSFWHEP-UHFFFAOYSA-N

• MDL： MFCD11041481
• Inchi： 1S/C13H13F3O2/c14-13(15,16)10-5-3-9(4-6-10)12(11(17)18)7-1-2-8-12/h3-6H,1-2,7-8H2,(H,17,18)
• InChI Key： ANTNDLKRSFWHEP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)O)CCCC1)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid

Introduction to 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid (CAS No. 1260823-68-4)

1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1260823-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylcyclopentanecarboxylic acids, characterized by the presence of a trifluoromethylphenyl group attached to a cyclopentane ring, which is further connected to a carboxylic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly due to its unique chemical properties and potential biological activities.

The trifluoromethylphenyl substituent is a key structural element that imparts distinct electronic and steric properties to the molecule. The presence of fluorine atoms at the para position relative to the aromatic ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in pharmaceutical design. Additionally, the cyclopentane ring introduces conformational flexibility, allowing for diverse interactions with biological targets. These structural attributes have positioned 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid as a valuable scaffold for synthesizing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic and receptor pathways involved in human diseases. The carboxylic acid functionality in 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid provides a versatile handle for further derivatization, enabling the synthesis of analogues with tailored pharmacological properties. For instance, modifications at the carboxylic acid group can yield esters, amides, or other bioisosteres that may enhance solubility or binding affinity.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that arylcyclopentanecarboxylic acids may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The trifluoromethylphenyl moiety, in particular, has been shown to improve binding affinity to biological targets by modulating hydrophobic interactions and electronic distributions. This has prompted researchers to investigate derivatives of 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid as candidates for anticancer therapy.

Furthermore, the compound's structural motif has relevance in the field of central nervous system (CNS) drug discovery. The cyclopentane ring can mimic certain bioactive scaffolds found in natural products known for their neuropharmacological effects. By incorporating this motif into drug candidates, researchers aim to develop novel agents with improved blood-brain barrier penetration and reduced metabolic degradation. The trifluoromethylphenyl group may also contribute to enhancing pharmacokinetic profiles by influencing membrane permeability and metabolic stability.

The synthesis of 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include Friedel-Crafts alkylation followed by reduction and carboxylation steps to introduce the cyclopentane and carboxylic acid functionalities, respectively. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the arylcyclopentane core efficiently.

In terms of analytical characterization, 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid exhibits distinct spectral properties that facilitate its identification and quantification. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals corresponding to aromatic protons, cycloalkane protons, and carboxylic acid groups. Mass spectrometry (MS) confirms the molecular weight and fragmentation patterns consistent with the proposed structure. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) can be utilized for purity assessment and impurity profiling.

The pharmacological evaluation of 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid has been complemented by computational modeling studies. Molecular docking simulations have been used to predict binding interactions with potential target proteins, providing insights into its mechanism of action. These studies have identified pockets on enzymes such as kinases where the compound's structural features may engage in critical hydrogen bonding or hydrophobic interactions.

Recent advancements in medicinal chemistry have emphasized the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying substituents on 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid, researchers aim to fine-tune its pharmacological profile for specific therapeutic applications. For example, introducing additional fluorine atoms or polar functional groups may enhance binding affinity or selectivity against particular biological targets.

The compound's potential extends beyond traditional small-molecule drug development. Its unique structural framework makes it an attractive building block for peptidomimetics and protein-protein interaction inhibitors. By leveraging combinatorial chemistry and library screening techniques, derivatives of 1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid could be explored for novel therapeutic modalities.

In conclusion,1-(4-Trifluoromethylphenyl)cyclopentanecarboxylic acid (CAS No. 1260823-68-4) represents a structurally intriguing compound with significant promise in pharmaceutical research. Its combination of lipophilic enhancements from the trifluoromethylphenyl group and conformational flexibility from the cyclopentane ring makes it a versatile scaffold for drug discovery efforts across multiple therapeutic areas. Continued investigation into its synthetic derivatives and biological activities will likely yield valuable insights into new therapeutic strategies.